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Compound of Interest

4,5-dichloro-6-ethoxypyridazin-
Compound Name:

3(2h)-one
CAS No.: 117613-99-7
Cat. No.: B038216

Get Quote

Executive Summary

The pyridazin-3(2H)-one scaffold is a "privileged structure" in medicinal chemistry, serving as
the pharmacophore for diverse therapeutic agents, including PDE inhibitors (e.g., Zardaverine),
COX-2 inhibitors, and antihypertensives.[1] Its unique electronic architecture—characterized by
a hydrazine moiety within a six-membered lactam ring—offers distinct vectors for
diversification.

This guide moves beyond basic synthesis to detail late-stage functionalization strategies. We
focus on three critical methodologies: controlled N-alkylation, regioselective nucleophilic
aromatic substitution (

), and transition-metal-catalyzed cross-couplings.

Section 1: The Chemical Landscape

To successfully functionalize the pyridazinone core, one must understand its electronic bias.
The molecule possesses an ambident nucleophilic center (the amide/lactam region) and
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electrophilic carbon centers (the vinylogous amide region).

Reactivity Map

The following diagram outlines the primary sites for chemical intervention.
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Figure 1: Reactivity profile of the pyridazinone scaffold highlighting orthogonal functionalization
sites.

Section 2: N-Site Functionalization (N-Alkylation)

The most common entry point for diversification is the N-2 nitrogen. However, the tautomeric
equilibrium allows for O-alkylation (forming the lactim ether), which is often an unwanted
byproduct.

Mechanistic Insight
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The ratio of N- vs. O-alkylation is governed by the Hard and Soft Acids and Bases (HSAB)
theory and solvent effects.

» N-Alkylation (Thermodynamic Control): Favored by soft electrophiles (alkyl iodides/bromides)
and polar aprotic solvents (DMF, DMSO) that solvate the cation, leaving the "softer" N-anion
available.

o O-Alkylation (Kinetic Control): Favored by hard electrophiles (sulfates, sulfonates) and silver
salts (Ag+ coordinates to Nitrogen, forcing Oxygen attack).

Protocol 1: Controlled N-Alkylation

Objective: Selective alkylation at N-2 with >90% regioselectivity.

Materials:

Substrate: 6-substituted-pyridazin-3(2H)-one (1.0 equiv)

Electrophile: Alkyl halide (1.2 equiv)

Base: Cesium Carbonate (

) (2.0 equiv)

Solvent: Anhydrous DMF (0.2 M concentration)

Workflow:

o Activation: Charge a flame-dried round-bottom flask with the pyridazinone substrate and

in anhydrous DMF. Stir at Room Temperature (RT) for 30 minutes.

o Why? This deprotonates the N-H (pKa ~10.5), generating the pyridazinone anion.

is a large cation ("soft"), promoting N-attack over O-attack better than

or
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Addition: Add the alkyl halide dropwise.

Reaction: Stir at 60°C for 4-12 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

o Checkpoint: N-alkylated products are typically more polar than O-alkylated byproducts on
Silica.

Workup: Dilute with EtOAc, wash 3x with water (to remove DMF), then brine. Dry over

Purification: Flash column chromatography.

Troubleshooting Table:

Observation Root Cause Corrective Action
Electrophile is too "hard" Switch leaving group to

High O-Alkylation (e.g., tosylate) or solventis lodide. Use DMF or
non-polar. CH3CN.

| No Reaction | Base is too weak or steric hindrance. | Switch base to NaH (0°C addition); heat
to 80°C. |

Section 3: Regioselective Nucleophilic Substitution

()

Halogenated pyridazinones (specifically 4,5-dichloro derivatives) are versatile precursors. The
"vinylogous amide" character makes C-4 and C-5 electrophilic, but they are not equivalent.

Mechanistic Insight

In 4,5-dichloropyridazin-3(2H)-one:

e C-4 Position: This carbon is beta to the carbonyl. It is generally more electrophilic due to
resonance withdrawal from the carbonyl oxygen.

o C-5 Position: Reactivity here is secondary but can be activated by substituents at C-6.
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Protocol 2: Regioselective C-4 Substitution

Objective: Install a nucleophile (phenol/amine) selectively at C-4.

Materials:

Substrate: 4,5-dichloro-2-methylpyridazin-3(2H)-one[2]

Nucleophile: Phenol or Aniline derivative (1.1 equiv)

Base: Potassium Carbonate (

)3]

Solvent: Acetonitrile (

Workflow:

Setup: Dissolve substrate in

. Add

(2.0 equiv).

Addition: Add nucleophile.

Reaction: Reflux (80°C) for 6-12 hours.

o Note: Using stronger bases like NaH in THF at 0°C can also drive C-4 selectivity
kinetically, but

under reflux is thermodynamically robust for phenols.

Validation: 1H NMR is critical.

o C-4 Substitution Product: The remaining proton at C-5 will appear as a singlet (if C-6 is
blocked) or distinct doublet.
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o C-5 Substitution Product: Distinct shift differences.

o Literature Benchmark: For 4-substituted products, the C-5 chlorine is retained.

Section 4: Palladium-Catalyzed Cross-Coupling
(Suzuki-Miyaura)

For forming C-C bonds, Palladium catalysis is superior to

, particularly for introducing aryl or heteroaryl groups.

Workflow Diagram

The catalytic cycle for pyridazinones follows the standard oxidative addition/reductive
elimination pathway, but requires specific ligand choices due to the nitrogen-rich heterocycle
potentially poisoning the catalyst.
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Figure 2: Suzuki-Miyaura catalytic cycle adapted for pyridazinone substrates.

Protocol 3: Suzuki Coupling on Chloropyridazinones

Objective: Arylation at C-4 or C-5 using Boronic Acids.
Materials:

o Substrate: 4-chloro-2-methylpyridazin-3(2H)-one

e Coupling Partner: Aryl boronic acid (1.5 equiv)

o Catalyst:

(5 mol%) or
(for sterically hindered cases)

e Base: 2M Agueous ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline
ng-star-inserted">

e Solvent: DME (Dimethoxyethane) / Ethanol (4:1 ratio)
Step-by-Step:

o Degassing (Critical): Solvents must be sparged with Argon for 15 minutes. Oxygen Kills the
Pd(0) species.

e Assembly: In a sealed tube, combine substrate, boronic acid, and solvent. Add the aqueous
base.

o Catalyst Addition: Add Pd catalyst last under a positive stream of Argon. Seal immediately.
e Heating: Heat to 90°C for 12—-18 hours.

o Visual Check: Reaction mixture often turns black (Pd precipitation) if the reaction stalls or
catalyst decomposes.
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o Workup: Filter through a Celite pad (to remove Pd black). Dilute with EtOAc/Water.
 Purification: Silica gel chromatography.

Data Summary: Catalyst Efficiency

Catalyst Ligand Type Yield (Typical) Application

| Phosphine (Monodentate) | 60—-80% | Standard aryl couplings | |
| Ferrocenyl (Bidentate) | 75—-90% | Sterically crowded substrates | |

+ XPhos | Buchwald Ligand | >90% | Chlorides with low reactivity |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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